7-[3-(N,N-Dimethylamino)phenyl]-7-oxoheptanoic acid

• IUPAC Name: 7-[3-(dimethylamino)phenyl]-7-oxoheptanoic acid
• InChI: InChI=1S/C15H21NO3/c1-16(2)13-8-6-7-12(11-13)14(17)9-4-3-5-10-15(18)19/h6-8,11H,3-5,9-10H2,1-2H3,(H,18,19)
• InChI Key: VOANATNTNFZMQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)CCCCCC(=O)O
• Molecular Formula: C15H21NO3
• DSSTOX Substance ID: DTXSID401256450
• Molecular Weight: 263.33 g/mol
• CAS RN: 951889-07-9

Description

The compound “7-[3-(N,N-Dimethylamino)phenyl]-7-oxoheptanoic acid” is a complex organic molecule. It likely contains a heptanoic acid backbone with a dimethylamino phenyl group attached. Similar compounds, such as 3-(N,N-Dimethylamino)phenylboronic acid, are used in the synthesis of various protein effectors.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various condensation reactions. For example, Michler’s ketone, an organic compound with a similar structure, is synthesized using the Friedel-Crafts acylation of dimethylaniline with phosgene.

Scientific Research Applications

• Ortho-functionalization of Substituted N,N-dimethylbenzylamines : This compound is used in the highly regioselective olefination of substituted N,N-dimethylbenzylamines, leading to the formation of ortho-functionalized derivatives. These derivatives can be further transformed into 3-(2'-tolyl)propanoic acid and its derivatives under mild conditions (Cai et al., 2007).

• Selective Sensing and Capture of Picric Acid : A fluorescent chemo-sensor based on this compound shows highly selective and remarkable fluorescence quenching in the presence of picric acid, indicating its potential use in sensing applications (Vishnoi et al., 2015).

• Reaction with Norbornene : Studies show that the photochemically generated cation of this compound adds to norbornene, yielding a variety of phenylnorbornanes and phenylnortricyclene, showcasing its reactivity and potential in organic synthesis (Mella et al., 2004).

• Synthesis of β-Dimethyl(phenyl)silylacrylic Acid Derivatives : This compound is involved in reactions with various ketones, aldehydes, and esters, leading to the synthesis of β-silyl-α,β-unsaturated carbonyl compounds, highlighting its versatility in synthetic organic chemistry (Fleming et al., 2004).

• Study of Photophysical Properties : The compound's derivatives are investigated for their photophysical properties, providing insights into their potential applications in material science and photochemistry (Everett et al., 2010).

• Supramolecular Assemblies and Crystal Engineering : It plays a role in the synthesis and characterization of supramolecular assemblies, contributing to the field of crystal engineering and molecular design (Arora & Pedireddi, 2003).

• Synthesis and Antimicrobial Activity : This compound is utilized in the synthesis of various derivatives, some of which demonstrate significant antimicrobial properties, suggesting its potential in pharmaceutical research (Swarnkar et al., 2014).